85-99-4

2-Acetamidobenzophenone

In Stock

• CAS RN:
• 85-99-4

• Formula:
• C15H13NO2

• InChI:
• InChI=1S/C15H13NO2/c1-11(17)16-14-10-6-5-9-13(14)15(18)12-7-3-2-4-8-12/h2-10H,1H3,(H,16,17)

• InChIKey:
• MRXZRJQRQWTKIX-UHFFFAOYSA-N

• 2-Acetamidobenzophenone is a useful research compound. Its molecular formula is C15H13NO2 and its molecular weight is 239.27 g/mol. The purity is usually 95%.

ethyl 2-[(2,2-dimethylpropanoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate

In Stock

• CAS RN:
• 5885-99-4

• Formula:
• C19H23NO3S

• InChI:
• InChI=1S/C19H23NO3S/c1-6-23-17(21)15-14(13-9-7-12(2)8-10-13)11-24-16(15)20-18(22)19(3,4)5/h7-11H,6H2,1-5H3,(H,20,22)

• InChIKey:
• LPBRUABYDDZGPY-UHFFFAOYSA-N

• Ethyl 2-[(2,2-dimethylpropanoyl)amino]-4-(4-methylphenyl)-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C19H23NO3S and its molecular weight is 345.5 g/mol. The purity is usually 95%.

3-Aminodihydrofuran-2,5-dione hydrochloride

In Stock

• CAS RN:
• 39185-99-4

• Formula:
• C4H6ClNO3

• InChI:
• InChI=1S/C4H5NO3.ClH/c5-2-1-3(6)8-4(2)7;/h2H,1,5H2;1H

• InChIKey:
• ZUOVTYLEICKQDF-UHFFFAOYSA-N

• 3-Aminodihydrofuran-2,5-dione hydrochloride is a useful research compound. Its molecular formula is C4H6ClNO3 and its molecular weight is 151.55 g/mol. The purity is usually 95%.

Thiourea, N-(2-(3-methoxyphenyl)ethyl)-N'-2-thiazolyl-

• CAS RN:
• 149485-99-4

• Formula:
• C13H15N3OS2

• InChI:
• InChI=1S/C13H15N3OS2/c1-17-11-4-2-3-10(9-11)5-6-14-12(18)16-13-15-7-8-19-13/h2-4,7-9H,5-6H2,1H3,(H2,14,15,16,18)

• InChIKey:
• TXUPZNCSUKFSFG-UHFFFAOYSA-N

• Thiourea, N-(2-(3-methoxyphenyl)ethyl)-N'-2-thiazolyl- is a useful research compound. Its molecular formula is C13H15N3OS2 and its molecular weight is 293.4 g/mol. The purity is usually 95%.

6-hydroxy-5-methoxy-2-methyl-4(3H)-Pyrimidinone

In Stock

• CAS RN:
• 851985-99-4

• Formula:
• C6H8N2O3

• InChI:
• InChI=1S/C6H8N2O3/c1-3-7-5(9)4(11-2)6(10)8-3/h1-2H3,(H2,7,8,9,10)

• InChIKey:
• KHNRACJEMJPQRH-UHFFFAOYSA-N

• 6-hydroxy-5-methoxy-2-methyl-4(3H)-Pyrimidinone is a useful research compound. Its molecular formula is C6H8N2O3 and its molecular weight is 156.141. The purity is usually 95%.

2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)-N-(2-methoxyphenethyl)acetamide

In Stock

• CAS RN:
• 893985-99-4

• Formula:
• C21H20FN3O2S

• InChI:
• InChI=1S/C21H20FN3O2S/c1-27-19-5-3-2-4-16(19)12-13-23-20(26)14-28-21-11-10-18(24-25-21)15-6-8-17(22)9-7-15/h2-11H,12-14H2,1H3,(H,23,26)

• InChIKey:
• VLWKRPKQIGXKFL-UHFFFAOYSA-N

• 2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)-N-(2-methoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O2S and its molecular weight is 397.47. The purity is usually 95%.

3-(2-Cyanobenzoyl)-2-methoxypyridine

In Stock

• CAS RN:
• 898785-99-4

• Formula:
• C14H10N2O2

• InChI:
• InChI=1S/C14H10N2O2/c1-18-14-12(7-4-8-16-14)13(17)11-6-3-2-5-10(11)9-15/h2-8H,1H3

• InChIKey:
• IJRUSEGUMGMVOC-UHFFFAOYSA-N

• 3-(2-Cyanobenzoyl)-2-methoxypyridine is a useful research compound. Its molecular formula is C14H10N2O2 and its molecular weight is 238.24 g/mol. The purity is usually 95%.

N1-cyclopentyl-N2-(4-(dimethylamino)phenethyl)oxalamide

In Stock

• CAS RN:
• 953985-99-4

• Formula:
• C17H25N3O2

• InChI:
• InChI=1S/C17H25N3O2/c1-20(2)15-9-7-13(8-10-15)11-12-18-16(21)17(22)19-14-5-3-4-6-14/h7-10,14H,3-6,11-12H2,1-2H3,(H,18,21)(H,19,22)

• InChIKey:
• RPJKJUWVKHWQTI-UHFFFAOYSA-N

• N1-cyclopentyl-N2-(4-(dimethylamino)phenethyl)oxalamide is a useful research compound. Its molecular formula is C17H25N3O2 and its molecular weight is 303.406. The purity is usually 95%.

4-(4-Bromo-1H-pyrazol-1-yl)-N-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1187385-99-4

• Formula:
• C10H10BrN3O2S

• InChI:
• InChI=1S/C10H10BrN3O2S/c1-12-17(15,16)10-4-2-9(3-5-10)14-7-8(11)6-13-14/h2-7,12H,1H3

• InChIKey:
• GZCNMHICQSIDTQ-UHFFFAOYSA-N

• 4-(4-Bromo-1H-pyrazol-1-yl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C10H10BrN3O2S and its molecular weight is 316.18 g/mol. The purity is usually 95%.

(6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289385-99-4

• Formula:
• C10H15Cl2N3

• InChI:
• InChI=1S/C10H14ClN3.ClH/c11-10-2-1-8(6-14-10)5-13-9-3-4-12-7-9;/h1-2,6,9,12-13H,3-5,7H2;1H

• InChIKey:
• NTPWNWWMZLCTTN-UHFFFAOYSA-N

• (6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride is a useful research compound. Its molecular formula is C10H15Cl2N3 and its molecular weight is 248.15 g/mol. The purity is usually 95%.

Phe-Lys(Trt)-PAB

In Stock

• CAS RN:
• 1116085-99-4

• Formula:
• C41H44N4O3

• InChI:
• InChI=1S/C41H44N4O3/c42-37(29-31-15-5-1-6-16-31)40(48)45(36-26-24-32(30-46)25-27-36)38(39(43)47)23-13-14-28-44-41(33-17-7-2-8-18-33,34-19-9-3-10-20-34)35-21-11-4-12-22-35/h1-12,15-22,24-27,37-38,44,46H,13-14,23,28-30,42H2,(H2,43,47)/t37-,38-/m0/s1

• InChIKey:
• SWCZCKQSLIJFDP-UWXQCODUSA-N

• Phe-Lys(Trt)-PAB is a useful research compound. Its molecular formula is C41H44N4O3 and its molecular weight is 640.8 g/mol. The purity is usually 95%.

2-Chloro-5-methoxy-3-methyltetrahydropyrimidin-4(1H)-one

Usually In Stock

• CAS RN:
• 1632285-99-4

• Formula:
• C6H11ClN2O2

• InChI:
• InChI=1S/C6H11ClN2O2/c1-9-5(10)4(11-2)3-8-6(9)7/h4,6,8H,3H2,1-2H3

• InChIKey:
• WQILCLPMKFDDSH-UHFFFAOYSA-N

• 2-Chloro-5-methoxy-3-methyltetrahydropyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C6H11ClN2O2 and its molecular weight is 178.62 g/mol. The purity is usually 95%.

Tert-butyl 2-amino-4-chloro-3-methylbenzoate

Usually In Stock

• CAS RN:
• 2248285-99-4

• Formula:
• C12H16ClNO2

• InChI:
• InChI=1S/C12H16ClNO2/c1-7-9(13)6-5-8(10(7)14)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3

• InChIKey:
• SMUYKMRHDNCFMD-UHFFFAOYSA-N

• Tert-butyl 2-amino-4-chloro-3-methylbenzoate is a useful research compound. Its molecular formula is C12H16ClNO2 and its molecular weight is 241.72. The purity is usually 95%.

2-(3-Methoxyphenoxy)-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379985-99-4

• Formula:
• C19H22N6O3

• InChI:
• InChI=1S/C19H22N6O3/c1-27-15-4-2-5-16(12-15)28-13-19(26)24-9-3-8-23(10-11-24)18-7-6-17-21-20-14-25(17)22-18/h2,4-7,12,14H,3,8-11,13H2,1H3

• InChIKey:
• CSQLVAYNWZUFSE-UHFFFAOYSA-N

• 2-(3-Methoxyphenoxy)-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]ethanone is a useful research compound. Its molecular formula is C19H22N6O3 and its molecular weight is 382.424. The purity is usually 95%.